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Compound of Interest

Compound Name: Disperse yellow 211

CAS No.: 86836-02-4

Cat. No.: B15599773

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

microwave-assisted dyeing of polyester fabrics using Disperse Yellow 211. This method offers

a more sustainable and efficient alternative to conventional dyeing processes, reducing time,

energy consumption, and environmental impact.

Introduction
Disperse Yellow 211 is a disperse dye primarily used for dyeing synthetic fibers like polyester.

[1][2][3] Microwave-assisted dyeing is an advanced technique that utilizes microwave energy to

accelerate the dyeing process.[4][5][6] This method promotes faster and more uniform heating,

leading to enhanced dye uptake and improved color characteristics on the fabric.[4][5][7] The

application of microwave irradiation has been shown to significantly improve the color strength

and fastness properties of Disperse Yellow 211 on polyester fabric under milder conditions

than traditional high-temperature methods.[7][8][9][10]
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Conventional dyeing relies on thermal conduction to heat the dye bath, which is a relatively

slow process. Microwave heating, in contrast, involves the direct absorption of electromagnetic

energy by polar molecules (like water and dye molecules) in the dye bath.[4] This leads to rapid

and uniform heating throughout the volume of the liquid.[5] The accelerated molecular motion

and increased kinetic energy enhance the diffusion of dye molecules into the fiber structure,

resulting in a faster and more efficient dyeing process.[4][5]

Experimental Data Summary
The following tables summarize the optimized conditions and resulting colorfastness properties

for the microwave-assisted dyeing of polyester with Disperse Yellow 211, based on the

findings from Adeel et al. (2018).[7][8][9][10]

Table 1: Optimized Microwave-Assisted Dyeing Parameters

Parameter Condition 1 Condition 2

pH 8 11

Microwave Irradiation Time

(Fabric & Dye Solution)
6 minutes 6 minutes

Dyeing Temperature 90°C 70°C

Dyeing Time 40 minutes 35 minutes

Dispersant Concentration 2 g / 100 mL 1 g / 100 mL

Dye Bath Volume 70 mL 50 mL

Table 2: Colorfastness Properties under Optimized Conditions

Fastness Property Condition 1 (pH 8) Condition 2 (pH 11)

Light Fastness Good to Excellent Good to Excellent

Wash Fastness Good to Excellent Good to Excellent

Rubbing Fastness Good to Excellent Good to Excellent
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Experimental Protocols
This section provides detailed protocols for the microwave-assisted dyeing of polyester fabric

with Disperse Yellow 211.

Materials and Equipment
Fabric: 100% Polyester fabric

Dye: Disperse Yellow 211 (C.I. No. 12755)[8][11]

Chemicals: Dispersing agent, Acetic acid and Sodium hydroxide (for pH adjustment)

Equipment: Laboratory-grade microwave oven, beakers, graduated cylinders, pH meter,

thermometer, magnetic stirrer, and hot plate.

Preparation of Dye Solution
Weigh the required amount of Disperse Yellow 211 dye powder.

Prepare a stock solution of the dye by pasting it with a small amount of water and then

adding the required volume of distilled water.

Add the specified concentration of the dispersing agent to the dye solution.

Adjust the pH of the dye bath to the desired value (e.g., pH 8 or 11) using acetic acid or

sodium hydroxide.

Microwave Pre-treatment of Fabric and Dye Solution
Immerse the polyester fabric sample in a beaker containing distilled water.

Place the fabric sample and the prepared dye solution separately into the microwave oven.

Irradiate both the fabric and the dye solution with microwaves for a specified duration (e.g., 6

minutes).[7][8][9]

Dyeing Procedure
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After microwave irradiation, transfer the pre-treated dye solution to a larger beaker.

Add the pre-treated polyester fabric to the dye bath.

Place the beaker on a hot plate with a magnetic stirrer to ensure uniform temperature and

dye distribution.

Heat the dye bath to the target temperature (e.g., 90°C or 70°C) and maintain it for the

specified duration (e.g., 40 minutes or 35 minutes).[7][8][9]

After dyeing, remove the fabric from the dye bath and rinse it thoroughly with cold water.

Perform a reduction clearing process to remove any unfixed dye from the fabric surface. This

is typically done by treating the fabric in a solution containing sodium hydrosulfite and

sodium hydroxide.

Finally, wash the fabric with a neutral detergent and air dry.

Visualizations
The following diagrams illustrate the experimental workflow and the underlying mechanism of

microwave-assisted dyeing.
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Caption: Experimental workflow for microwave-assisted dyeing of polyester.
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Caption: Mechanism of microwave heating in the dyeing process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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